PAR-4 Agonist Peptide, amide
|
PF-06260414
|
PF-06282999
|
PHPS1 Sodium
|
Pentyl rhamnoside
|
Petesicatib
|
Pglu-glu dkm
|
PIK-293
|
Palbociclib-SMCC
|
Propargyl-PEG1-SS-PEG1-PFP ester
|
PF-6808472
|
Pyrene-PEG3-azide
|
Pogostone
|
Propargyl-PEG5-tetra-Ac-beta-D-galactose
|
Pentaerythrityl tetraadipate
|
Pentasarcosyl angiotensin II
|
Propargyl-PEG7-acid
|
Propargyl-PEG3-phosphonic acid
|
Pirquinozol
|
Propylene glycol monodecanoate
|
PF-06745268
|
Poseltinib
|
PRMT5-IN-2
|
PF-03463275
|
Pigment red 57
|
PF-5081090
|
Proadrenomedullin (1-20) (human)
|
PF-3882845
|
Pentorex hydrogen D-tartrate
|
Propargyl-PEG10-acid
|
PyrD-IN-14
|
Pradigastat sodium
|
PAT-505
|
PentamethyleneQuinazoline HCl
|
Peptide VF13N
|
PBB3
|
PF-5198007
|
Propargyl-PEG2-NHBoc
|
Propargyl-PEG4-thiol
|
PF-06372222
|
Pimodivir hydrochloride hemihydrate
|
PomCapstafin
|
PZ-128
|
Propargyl-PEG3-phosphonic acid ethyl ester
|
PICUMETEROL
|
Proinsulin C-Peptide (55-89) human
|
PF-670462
|
ProINDY
|
PEG3-bis-(ethyl phosphonate)
|
PF-5006739
|
Peptide 399
|
Pyridine, 2-methyl-3-(1-methyl-2-pyrrolidinyl)-, (S)-
|
PF-06371900
|
PTC-510 TFA salt
|
PLX7904
|
PPACK Dihydrochloride
|
PEG13-Tos
|
Piperaquine tetraphosphate
|
PF-4800567
|
PF-6274484
|
PF-4479745
|
PFI-4
|
PSB-1434
|
Propanal, 2-benzothiazolylmethylhydrazone (9CI)
|
PEG5-bis-(ethyl phosphonate)
|
Propargyl-PEG4-CH2CO2-NHS
|
Propargyl-PEG5-CH2CO2-NHS
|
Propargyl-PEG2-acid
|
PSB-10211
|
Phosphorodithioic acid, O,O-dimethyl S-(2-((1-methyl-2-(methylamino)-2-oxoethyl)thio)ethyl) ester
|
Propargyl-PEG5-NHS ester
|
PI3KD/V-IN-01
|
PU-WS13
|
Pentynoic acid STP ester
|
PEG9-Tos
|
Propargyl-PEG1-SS-PEG1-Propargyl
|
PF-06649298
|
PF-06679142
|
PD 135158
|
PF-6422899
|
Ponatinib hydrochloride
|
PRN694
|
Platelet factor 4 (59-70)
|
Penupogenin
|
Pan-RAS-IN-1
|
Propargyl-PEG5-CH2CO2H
|
Platelet Factor 4 (58-70), human
|
Pci-27483
|
PU141
|
Ppads tetrasodium salt
|
Ppnds
|
PF9 tetrasodium salt
|
Pyrimorph
|
PF-3450074
|
PARP14 inhibitor H10
|
PXS-5153A
|
Pamoic Acid-d10
|
PU-20F
|
Pradigastat
|
Pentylone
|